Cas no 672925-17-6 (N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide)

• Product Name: N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide
• CAS No: 672925-17-6
• CID: 4656559
• Update Time: 2025-09-25

N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide

Additional information on N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide

Comprehensive Overview of N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide (CAS No. 672925-17-6)

The compound N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide (CAS No. 672925-17-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene ring with a pyrrole moiety and a benzohydrazide group, makes it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical research. The compound's thiophene-pyrrole hybrid structure is also being explored for its electronic properties, making it relevant for organic semiconductors and optoelectronic devices—a hot topic in sustainable technology.

Synthetic routes to CAS No. 672925-17-6 often involve multistep organic reactions, including amide coupling and heterocyclic functionalization. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's synthetic complexity and scalability challenges. Researchers are actively optimizing these processes to improve yield and purity, addressing common queries about cost-effective synthesis in industrial settings.

From a structure-activity relationship (SAR) perspective, the benzohydrazide segment of N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide is critical for its hydrogen-bonding capacity, a feature often linked to drug-likeness in medicinal chemistry. This has led to its investigation in fragment-based drug design, a trending approach in AI-driven drug discovery. Computational studies using molecular docking tools further highlight its potential as a scaffold for modulating protein-protein interactions.

Environmental and green chemistry considerations are also shaping research around CAS No. 672925-17-6. Scientists are exploring catalyst-free and solvent-free synthetic methods to align with sustainability goals—a priority for modern chemical industries. This resonates with frequent searches on eco-friendly synthesis and green solvents, underscoring the compound's relevance in contemporary chemistry.

In summary, N'-[3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]benzohydrazide represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural uniqueness and functional adaptability continue to inspire innovative research, making it a subject of enduring scientific interest.